Cas no 1690692-46-6 (2-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid
• CAS No: 1690692-46-6
• Molecular Formula: C₁₆H₂₁NO₅
• Molecular Weight: 307.341645002365
• CID: 6075313
• PubChem ID: 103873098

2-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-3-(5-methyloxolan-2-yl)propanoic acid
• EN300-1298496
• 1690692-46-6

• InChIKey： BBGUEKOSNZAKOF-UHFFFAOYSA-N
• Inchi： 1S/C16H21NO5/c1-11-7-8-13(22-11)9-14(15(18)19)17-16(20)21-10-12-5-3-2-4-6-12/h2-6,11,13-14H,7-10H2,1H3,(H,17,20)(H,18,19)
• SMILES： O1C(C)CCC1CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 307.14197277g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 307.14197277g/mol
• Heavy Atom Count: 22
• Complexity: 381
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls